Cas no 2229582-56-1 (1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine)

• Product Name: 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine
• CAS No: 2229582-56-1
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6304456
• PubChem ID: 165969164
• Update Time: 2025-05-22

1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine
• 2229582-56-1
• EN300-1780194

• Inchi： 1S/C13H21N3/c14-13(8-4-1-5-9-13)12-10-6-2-3-7-11(10)15-16-12/h1-9,14H2,(H,15,16)
• InChI Key： DZOIENHPMYDWPM-UHFFFAOYSA-N
• SMILES： NC1(C2C3=C(CCCC3)NN=2)CCCCC1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine

Comprehensive Overview of 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine (CAS No. 2229582-56-1)

The compound 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine (CAS No. 2229582-56-1) is a novel and highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroindazole core fused with a cyclohexylamine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given its structural similarity to other bioactive molecules.

In recent years, the demand for indazole derivatives has surged due to their diverse pharmacological properties. The 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine stands out for its potential in addressing neurological disorders, a topic of high relevance in today's healthcare landscape. With increasing global focus on mental health and neurodegenerative diseases, this compound aligns with current research trends, such as the development of neuroprotective agents and cognitive enhancers.

From a synthetic chemistry perspective, the preparation of 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine involves sophisticated methodologies, including catalytic hydrogenation and cyclohexylamine functionalization. These processes are critical for ensuring high purity and yield, which are essential for its application in drug discovery. The compound's CAS No. 2229582-56-1 serves as a unique identifier, facilitating its traceability in scientific literature and regulatory documentation.

The pharmacological profile of 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine is under active investigation, with preliminary studies suggesting its interaction with G-protein-coupled receptors (GPCRs). This aligns with the growing interest in GPCR-targeted therapies, a hot topic in modern pharmacology. Given the compound's structural features, it may also exhibit selective binding affinity, a desirable trait for minimizing off-target effects in therapeutic applications.

In the context of drug discovery, the compound's tetrahydroindazole scaffold offers a versatile platform for further derivatization. This flexibility is particularly valuable in the design of small-molecule inhibitors, a field that has seen exponential growth due to advancements in computational chemistry and high-throughput screening. The cyclohexylamine component further enhances its potential as a bioisostere, enabling researchers to optimize pharmacokinetic properties.

Environmental and safety considerations are also paramount when working with 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. This aspect resonates with the increasing emphasis on green chemistry and sustainable synthesis practices, which are widely discussed in academic and industrial circles.

The compound's potential applications extend beyond therapeutics. For instance, its structural motifs could be leveraged in the development of fluorescent probes or molecular sensors, areas of significant interest in diagnostic imaging and analytical chemistry. Such interdisciplinary applications highlight the versatility of 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine and its relevance to cutting-edge scientific research.

In summary, 1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)cyclohexan-1-amine (CAS No. 2229582-56-1) represents a compelling subject of study due to its structural uniqueness and broad potential in biomedical research. Its alignment with contemporary scientific trends, such as CNS drug development and GPCR modulation, ensures its continued relevance in the years to come. Researchers and industry professionals alike are encouraged to explore its properties further, as it may hold the key to addressing unmet medical needs.